Benzyl 2,4-dioxopiperidine-1-carboxylate

• IUPAC Name: benzyl 2,4-dioxopiperidine-1-carboxylate
• InChI: InChI=1S/C13H13NO4/c15-11-6-7-14(12(16)8-11)13(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key: PMRBIPWZMRFSQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CC1=O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol

Description

Benzyl 2,4-dioxopiperidine-1-carboxylate, also known as BDPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. BDPC is a derivative of piperidine and is structurally similar to other psychoactive compounds such as phenylpiracetam and piracetam.

Scientific Research Applications

Benzyl 2,4-dioxopiperidine-1-carboxylate has been studied extensively for its potential applications in various fields of science. In medicinal chemistry, Benzyl 2,4-dioxopiperidine-1-carboxylate has been shown to possess nootropic properties, which can improve cognitive function and memory. Benzyl 2,4-dioxopiperidine-1-carboxylate has also been studied for its potential use as an antidepressant and anxiolytic agent. In neuroscience, Benzyl 2,4-dioxopiperidine-1-carboxylate has been found to modulate the activity of neurotransmitters such as dopamine, acetylcholine, and glutamate, which can have significant implications for the treatment of neurological disorders such as Parkinson's and Alzheimer's diseases. In pharmacology, Benzyl 2,4-dioxopiperidine-1-carboxylate has been studied for its potential use as a muscle relaxant and analgesic agent.

Mechanism of Action

The exact mechanism of action of Benzyl 2,4-dioxopiperidine-1-carboxylate is not fully understood, but it is believed to modulate the activity of various neurotransmitters in the brain. Benzyl 2,4-dioxopiperidine-1-carboxylate has been found to enhance the release of dopamine and acetylcholine, which can improve cognitive function and memory. Benzyl 2,4-dioxopiperidine-1-carboxylate has also been shown to modulate the activity of glutamate receptors, which can have significant implications for the treatment of neurological disorders such as Parkinson's and Alzheimer's diseases.
Biochemical and physiological effects:
Benzyl 2,4-dioxopiperidine-1-carboxylate has been found to have several biochemical and physiological effects. In animal studies, Benzyl 2,4-dioxopiperidine-1-carboxylate has been shown to enhance cognitive function and memory. Benzyl 2,4-dioxopiperidine-1-carboxylate has also been found to possess anxiolytic and antidepressant properties. Benzyl 2,4-dioxopiperidine-1-carboxylate has been shown to modulate the activity of neurotransmitters such as dopamine, acetylcholine, and glutamate, which can have significant implications for the treatment of neurological disorders such as Parkinson's and Alzheimer's diseases.

Advantages and Limitations for Lab Experiments

Benzyl 2,4-dioxopiperidine-1-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in pure form through recrystallization. Benzyl 2,4-dioxopiperidine-1-carboxylate has been extensively studied in animal models, which can provide valuable insights into its potential applications in humans. However, there are also limitations to working with Benzyl 2,4-dioxopiperidine-1-carboxylate in lab experiments. Benzyl 2,4-dioxopiperidine-1-carboxylate is a psychoactive compound, which can pose risks to researchers if proper safety precautions are not taken. Additionally, the exact mechanism of action of Benzyl 2,4-dioxopiperidine-1-carboxylate is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on Benzyl 2,4-dioxopiperidine-1-carboxylate. One area of research could focus on the potential use of Benzyl 2,4-dioxopiperidine-1-carboxylate as a treatment for neurological disorders such as Parkinson's and Alzheimer's diseases. Another area of research could explore the potential use of Benzyl 2,4-dioxopiperidine-1-carboxylate as a muscle relaxant and analgesic agent. Additionally, more research could be conducted to better understand the mechanism of action of Benzyl 2,4-dioxopiperidine-1-carboxylate, which could provide valuable insights into its potential applications in various fields of science.

Synthesis Methods

Benzyl 2,4-dioxopiperidine-1-carboxylate can be synthesized through a multistep process that involves the condensation of benzylamine with 2,4-dioxopiperidine-1-carboxylic acid. The resulting product is then purified through recrystallization to obtain pure Benzyl 2,4-dioxopiperidine-1-carboxylate. The synthesis of Benzyl 2,4-dioxopiperidine-1-carboxylate is relatively simple and can be performed using standard laboratory equipment.